Cas no 64808-42-0 (5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine
• CAS No: 64808-42-0
• MF: C₁₇H₁₄N₄O₃
• MW: 322.318063259125
• CID: 389520
• PubChem ID: 811889
• Update Time: 2025-04-19

5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-methyl-1-(4-nitrobenzoyl)-N-phenyl-
• (3-anilino-5-methylpyrazol-1-yl)-(4-nitrophenyl)methanone
• 5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine
• Z56817947
• F1541-0058
• HMS2184E06
• DTXSID00355648
• 64808-42-0
• CHEMBL1563653
• (5-Methyl-3-phenylamino-pyrazol-1-yl)-(4-nitro-phenyl)-methanone
• MLS000527169
• Oprea1_497462
• Oprea1_742918
• AB00093261-01
• AKOS000523979
• (5-methyl-3-(phenylamino)-1H-pyrazol-1-yl)(4-nitrophenyl)methanone
• SMR000117643

• Inchi： 1S/C17H14N4O3/c1-12-11-16(18-14-5-3-2-4-6-14)19-20(12)17(22)13-7-9-15(10-8-13)21(23)24/h2-11H,1H3,(H,18,19)
• InChI Key： MIKIQKIZQRCLBP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N1C(C)=CC(NC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 322.10659032g/mol
• Monoisotopic Mass: 322.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles